![molecular formula C16H12Cl2N2O4S B1423869 N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2lambda~6~,1-benzothiazine-3-carboxamide CAS No. 320423-87-8](/img/structure/B1423869.png)
N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2lambda~6~,1-benzothiazine-3-carboxamide
Overview
Description
N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2lambda~6~,1-benzothiazine-3-carboxamide is a useful research compound. Its molecular formula is C16H12Cl2N2O4S and its molecular weight is 399.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular and Crystal Structure Studies
Molecular Structure Analysis : The compound N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2λ
6,1-benzothiazine-3-carboxamide exhibits intricate molecular structures, characterized by extensive intramolecular hydrogen bonds. The heterocyclic thiazine rings in these structures adopt half-chair conformations (Siddiqui et al., 2008).Crystal Habit and Biological Properties : Different crystal forms of N-(4-trifluoromethylphenyl)-4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamide have been studied, revealing that crystal habitus can significantly affect biological properties, including analgesic activity (Ukrainets et al., 2019).
Biological Activities and Synthesis
Biological Properties : A series of derivatives of N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2λ
6,1-benzothiazine-3-carboxamide have been synthesized and evaluated for their potential as diuretics and analgesics. Some compounds have shown promise as diuretics and others as analgesics, depending on the modifications made to the carboxy group (Ukrainets et al., 2017).Synthesis Methods and Analgesic Activity : An effective synthetic method has been developed for a new group of compounds including N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2λ
6,1-benzothiazine-3-carboxamide, which showed high analgesic activity in pharmacological screening (Ukrainets et al., 2014).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-4-hydroxy-1-methyl-2,2-dioxo-2λ6,1-benzothiazine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O4S/c1-20-13-5-3-2-4-10(13)14(21)15(25(20,23)24)16(22)19-9-6-7-11(17)12(18)8-9/h2-8,21H,1H3,(H,19,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYIHWNOTZEDFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C(S1(=O)=O)C(=O)NC3=CC(=C(C=C3)Cl)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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